Cas no 1598176-15-8 (1,1,1-Trifluoro-3-(6-methylpiperidin-2-yl)propan-2-one)

• Product Name: 1,1,1-Trifluoro-3-(6-methylpiperidin-2-yl)propan-2-one
• CAS No: 1598176-15-8
• MF: C₉H₁₄F₃NO
• MW: 209.208773136139
• CID: 5692180
• PubChem ID: 116685320
• Update Time: 2025-06-15

1,1,1-Trifluoro-3-(6-methylpiperidin-2-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-1125295
• 1,1,1-Trifluoro-3-(6-methylpiperidin-2-yl)propan-2-one
• 1598176-15-8
• 2-Propanone, 1,1,1-trifluoro-3-(6-methyl-2-piperidinyl)-

• Inchi： 1S/C9H14F3NO/c1-6-3-2-4-7(13-6)5-8(14)9(10,11)12/h6-7,13H,2-5H2,1H3
• InChI Key： SDAGMUBYCAHXRH-UHFFFAOYSA-N
• SMILES： FC(C(CC1CCCC(C)N1)=O)(F)F

Computed Properties

• Exact Mass: 209.10274856g/mol
• Monoisotopic Mass: 209.10274856g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.100±0.06 g/cm3(Predicted)
• Boiling Point: 195.4±35.0 °C(Predicted)
• pka: 9.22±0.10(Predicted)

Additional information on 1,1,1-Trifluoro-3-(6-methylpiperidin-2-yl)propan-2-one

Comprehensive Overview of 1,1,1-Trifluoro-3-(6-methylpiperidin-2-yl)propan-2-one (CAS No. 1598176-15-8): Properties, Applications, and Industry Insights

The chemical compound 1,1,1-Trifluoro-3-(6-methylpiperidin-2-yl)propan-2-one (CAS No. 1598176-15-8) has garnered significant attention in recent years due to its unique structural features and versatile applications in pharmaceutical and agrochemical research. This fluorinated ketone derivative, characterized by its trifluoromethyl group and 6-methylpiperidine moiety, exhibits remarkable stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "synthesis of trifluoromethyl ketones", "applications of fluorinated piperidine derivatives", and "CAS 1598176-15-8 suppliers", reflecting the growing demand for this compound.

One of the most intriguing aspects of 1,1,1-Trifluoro-3-(6-methylpiperidin-2-yl)propan-2-one is its role in the development of bioactive molecules. The presence of the trifluoromethyl group enhances lipophilicity and metabolic stability, a feature highly sought after in drug discovery. Recent studies highlight its potential as a building block for central nervous system (CNS) therapeutics, with queries such as "fluorinated ketones in CNS drug design" trending in scientific databases. Additionally, its 6-methylpiperidine scaffold aligns with the rising interest in nitrogen-containing heterocycles, a hot topic in medicinal chemistry forums.

From a synthetic perspective, CAS No. 1598176-15-8 is often discussed in the context of asymmetric catalysis and green chemistry. Environmental concerns have driven searches for "sustainable synthesis of fluorinated compounds", and this compound's efficient preparation via catalytic hydrogenation or organocatalytic methods aligns with these trends. Analytical techniques like NMR spectroscopy and HPLC purity analysis are critical for quality control, as evidenced by frequent queries about "characterization of 1,1,1-trifluoroketones".

The agrochemical industry also benefits from 1,1,1-Trifluoro-3-(6-methylpiperidin-2-yl)propan-2-one, particularly in the design of next-generation pesticides. Its structural motifs contribute to improved pest resistance profiles, a topic gaining traction under search terms like "fluorine in crop protection agents". Regulatory compliance and safety data (e.g., "toxicological profile of CAS 1598176-15-8") remain key concerns for end-users, emphasizing the need for transparent documentation.

In conclusion, 1,1,1-Trifluoro-3-(6-methylpiperidin-2-yl)propan-2-one represents a convergence of innovation in fluorine chemistry and heterocyclic design. Its relevance to drug discovery, sustainable synthesis, and agrochemical development ensures its prominence in scientific discourse. As research progresses, updates on its patent status (searched as "CAS 1598176-15-8 patent applications") and industrial-scale production will further shape its trajectory in the chemical landscape.